Cas no 31789-71-6 (N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide)

• Product Name: N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide
• CAS No: 31789-71-6
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5945509
• PubChem ID: 2252259
• Update Time: 2025-11-07

N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide
• CB09012
• CBMicro_006709
• N-(2-methoxyphenyl)-N'-(phenylsulfonyl)benzimidamide
• F1347-0067
• EU-0036042
• SMSF0006380
• 31789-71-6
• AKOS024605243

• Inchi： 1S/C20H18N2O3S/c1-25-19-15-9-8-14-18(19)21-20(16-10-4-2-5-11-16)22-26(23,24)17-12-6-3-7-13-17/h2-15H,1H3,(H,21,22)
• InChI Key： WSDAYBBGALWEBN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N=C(C1C=CC=CC=1)NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide

Comprehensive Overview of N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide (CAS No. 31789-71-6)

N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide (CAS No. 31789-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both benzenesulfonyl and methoxyphenyl moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery and material science. N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide is no exception, with studies highlighting its potential as a building block for synthesizing more complex molecules. Its CAS No. 31789-71-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers often search for this compound using keywords like "sulfonamide derivatives", "benzenesulfonyl compounds", and "methoxyphenyl carboximidamide", reflecting its niche yet growing relevance.

The compound's structure features a benzenesulfonyl group attached to a carboximidamide framework, further substituted with a 2-methoxyphenyl ring. This arrangement imparts distinct electronic and steric properties, making it a candidate for catalysis and molecular recognition studies. Notably, the methoxy group in the 2-methoxyphenyl moiety enhances the compound's solubility in organic solvents, a property highly valued in synthetic chemistry. Such characteristics align with the current trend of designing multifunctional organic molecules for advanced applications.

From a synthetic perspective, N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide can be prepared through well-established sulfonylation and condensation reactions. These methods are frequently optimized to improve yield and purity, addressing the needs of industrial and academic laboratories. The compound's CAS No. 31789-71-6 is often cross-referenced in patents and research papers, underscoring its role in innovation. For instance, it has been explored as a precursor in the development of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In the context of green chemistry, researchers are increasingly investigating eco-friendly synthesis routes for compounds like N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical manufacturing. Searches for "sustainable sulfonamide synthesis" and "green organic intermediates" reflect this shift, highlighting the compound's relevance in contemporary research agendas. Its structural versatility also makes it a candidate for computational chemistry studies, where molecular modeling predicts its behavior in various environments.

Another area of interest is the compound's potential in material science. The integration of sulfonamide and methoxyphenyl groups into polymers or coatings could impart desirable properties such as thermal stability or antimicrobial activity. This has led to queries like "sulfonamide-based materials" and "functionalized carboximidamides" gaining traction in academic and industrial circles. As a result, CAS No. 31789-71-6 is increasingly cited in interdisciplinary studies bridging chemistry and materials engineering.

Quality control and analytical characterization are critical for N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide, with techniques like HPLC, NMR, and mass spectrometry being routinely employed. These methods ensure the compound meets the stringent standards required for research and commercial use. The CAS No. 31789-71-6 serves as a key reference in analytical protocols, facilitating accurate identification and quantification. This aspect is particularly important for laboratories focusing on high-purity chemicals and reference standards.

In summary, N'-(benzenesulfonyl)-N-(2-methoxyphenyl)benzenecarboximidamide (CAS No. 31789-71-6) represents a versatile and scientifically significant compound with broad applicability. Its structural features, synthetic accessibility, and potential in drug discovery, material science, and green chemistry make it a focal point for ongoing research. As interest in specialized organic intermediates grows, this compound is poised to remain a key player in advancing chemical innovation.